Cas no 1211-23-0 (2-(thiophen-2-ylsulfanylmethyl)benzoic acid)

• Product name: 2-(thiophen-2-ylsulfanylmethyl)benzoic acid
• CAS No: 1211-23-0
• MF: C₁₂H₁₀O₂S₂
• MW: 250.336600780487
• CID: 2617368
• PubChem ID: 1205290

2-(thiophen-2-ylsulfanylmethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(thiophen-2-ylsulfanylmethyl)benzoic acid
• 1211-23-0
• DTXSID80360957
• SCHEMBL25686093
• AKOS005216957
• AE-641/06280024
• 2-[(2-thienylsulfanyl)methyl]benzoic acid
• Benzoic acid, 2-[(2-thienylthio)methyl]-

• Inchi： InChI=1S/C12H10O2S2/c13-12(14)10-5-2-1-4-9(10)8-16-11-6-3-7-15-11/h1-7H,8H2,(H,13,14)
• InChI Key： HRMXQCCXQDMTHI-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 250.01222190Da
• Monoisotopic Mass: 250.01222190Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.8Ų
• XLogP3: 3.5